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Compound of Interest

1,3-Dichloro-5,5-
Compound Name:
dimethylhydantoin

Cat. No.: B105842

Essential Guide to Handling 1,3-Dichloro-5,5-
dimethylhydantoin

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 1,3-Dichloro-5,5-dimethylhydantoin. Adherence to these
procedures is essential for ensuring laboratory safety and proper chemical management.

Chemical Profile and Hazards

1,3-Dichloro-5,5-dimethylhydantoin is a white, combustible powder with a chlorine-like odor.
[1][2] It is a strong oxidizer that may intensify fires and can react violently with certain materials.
[2][3] The primary health hazards include severe skin and eye burns, respiratory irritation, and
harm if swallowed.[3][4][5] It is also very toxic to aquatic life.[4]
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Physical and Chemical Properties

Molecular Formula CsHeCIl2N202[1][6]

Molecular Weight 197.02 g/mol [1][6][7]

Melting Point 132-134 °C (270-273 °F)[2][4][7]
Appearance White powder[1][6]

Odor Chlorine-like[1][8]

Solubility in Water Reacts with water[7]

Exposure Limits

OSHA PEL (8-hour TWA) 0.2 mg/m3[5]
NIOSH REL (10-hour TWA) 0.2 mg/m3[5]
NIOSH STEL (15-minute) 0.4 mg/m3[5]
IDLH 5 mg/m3[7]

Personal Protective Equipment (PPE)

Selection of appropriate PPE is critical to prevent exposure. The following table summarizes
the recommended PPE for handling this chemical.
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Specifications and Best

Body Part Recommended Protection .
Practices
In situations with a splash
potential, a face shield should
Chemical safety goggles be worn in addition to goggles.
Eyes/Face )
and/or face shield[9] [9] Contact lenses should not
be worn as they can absorb
and concentrate irritants.[4]
Do not use cotton or leather
Chemical-resistant gloves gloves.[4] The choice of glove
Skin (e.g., PVC, Neoprene, Nitrile material depends on the

rubber)[4][10]

duration and nature of the
work.[9]

Protective clothing (e.g.,
overalls, PVC apron)[4][5]

For large-scale operations or
significant exposure risk, a
PVC protective suit may be
necessary.[4] Contaminated
clothing should be removed
immediately and laundered by
trained personnel before
reuse.[3][5]

Safety footwear

Wear safety footwear or rubber

gumboots.[4]

Respiratory

NIOSH-approved respirator

Required when engineering
controls like local exhaust
ventilation are not available or
insufficient to control dust and
vapors.[5] The type of
respirator depends on the

airborne concentration.[8]

Operational Plan: Step-by-Step Handling Procedure
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Proper handling procedures are essential to minimize risk. The following workflow outlines the

key steps for safely using 1,3-Dichloro-5,5-dimethylhydantoin in a laboratory setting.

Preparation

Review SDS

Ensure Proper Ventilation

Proceed with Caution

Handling
v

Weigh in Ventilated Area

Spill Occurs

Workflow for Handling 1,3-Dichloro-5,5-dimethylhydantoin

~

~~._Spill Response

Transfer to Reaction Vessel

Evacuate Area

I

ost-Experiment

Ventilate Area

Collect Waste in Labeled Container

Decontaminate/Dispose of PPE

Dispose as Hazardous Waste

Contain Spill

Collect with Absorbent
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Click to download full resolution via product page
Caption: Workflow for Handling 1,3-Dichloro-5,5-dimethylhydantoin.
Detailed Methodologies
e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before starting any work.[4]
o Put on all required personal protective equipment as detailed in the table above.[4][5]
o Ensure that the work area, such as a chemical fume hood, is well-ventilated.[4][5]

e Handling:

[e]

Weigh and handle the solid chemical in an area with local exhaust ventilation to minimize
dust.[5]

[e]

Avoid contact with skin and eyes.[4]

o

Keep away from heat, sparks, open flames, and other ignition sources.[3][5]

[¢]

Do not mix with combustible materials.[4]

e In Case of a Spill:

[e]

Immediately evacuate the area and remove all ignition sources.[4][7]
o Ventilate the area of the spill.[5]

o For small spills, dampen the solid material with 60-70% ethanol and transfer it to a suitable
container for disposal.[7]

o Use an absorbent paper dampened with 60-70% ethanol to clean up any remaining
material.[7]

o Solvent wash all contaminated surfaces with 60-70% ethanol followed by washing with a
soap and water solution.[7]
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Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure safety.
e Chemical Waste:

o 1,3-Dichloro-5,5-dimethylhydantoin and its container must be disposed of as hazardous
waste.[4]

o Collect all waste material in a clearly labeled, sealed container.
o Follow all local, state, and federal regulations for hazardous waste disposal.[4][5]
e Contaminated PPE:

o Contaminated clothing, gloves, and other disposable PPE should be sealed in a vapor-
tight plastic bag for disposal.[7]

o Reusable PPE must be thoroughly decontaminated before reuse. If decontamination is not
possible, it should be disposed of as hazardous waste.

o Do not launder contaminated clothing with other items. Inform laundry personnel of the
hazards.[5]

By strictly following these guidelines, you can ensure a safe working environment when
handling 1,3-Dichloro-5,5-dimethylhydantoin. Always prioritize safety and consult your
institution's safety officer for any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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